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Compound of Interest

Compound Name: 2-Chloronicotinoyl! chloride

Cat. No.: B127935

Essential Safety and Handling Guide for 2-
Chloronicotinoyl Chloride

This guide provides critical safety protocols, personal protective equipment (PPE)
requirements, and operational plans for the safe handling and disposal of 2-Chloronicotinoyl
chloride (CAS No. 49609-84-9). It is intended for researchers, scientists, and drug
development professionals. Adherence to these procedures is essential to mitigate the
significant hazards associated with this compound.

Hazard Overview

2-Chloronicotinoyl chloride is a corrosive solid that causes severe skin burns and eye
damage.[1][2] It may also cause respiratory irritation.[1][3] A primary hazard is its violent
reaction with water, which can liberate toxic gas.[3] Therefore, it is crucial to prevent contact
with moisture.[3][4]

Engineering Controls

To minimize exposure risk, handling of 2-Chloronicotinoyl chloride must be performed under
strict engineering controls:

e Chemical Fume Hood: All work must be conducted in a certified and properly functioning
chemical fume hood.[3][4]
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» Ventilation: The work area must be well-ventilated to control airborne concentrations.[1]

o Safety Equipment: An eyewash station and safety shower must be in close proximity to the
workstation.[3]

Personal Protective Equipment (PPE)

A comprehensive PPE ensemble is mandatory for all personnel handling this substance.[1][5]
e Eye and Face Protection:

o Wear chemical safety goggles that meet OSHA's 29 CFR 1910.133 or European Standard
EN166 regulations.[3]

o In addition to goggles, a full-face shield should be worn to protect against splashes.[4][6]
o Skin and Body Protection:

o Gloves: Chemical-resistant gloves are required. Nitrile rubber is a suitable material.[6][7]
Always check gloves for integrity before use.[8]

o Protective Clothing: Wear a chemical-resistant lab coat or apron. For larger quantities, a
full chemical-resistant suit may be necessary to prevent any skin contact.[1][4]

o Footwear: Closed-toe shoes are mandatory.
» Respiratory Protection:

o Operations should be designed to not require respiratory protection. However, if ventilation
is inadequate or exposure limits are at risk of being exceeded, a NIOSH/MSHA or
European Standard EN 149 approved respirator must be used.[3]

o For small-scale laboratory use, a particle-filtering half mask (EN149:2001) may be
appropriate, while larger scale operations may require a respirator with a particulates filter
conforming to EN 143.[7]

Quantitative Data and Physical Properties
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The following table summarizes key quantitative and physical data for 2-Chloronicotinoyl

chloride.
Property Value Source(s)
Molecular Formula CeH3CI2NO [21[7]
Molecular Weight 176.00 g/mol [2]
Physical State Solid [31[7]

White to light yellow powder or

Appearance [°]
lump

Melting Point 38-39°C/100.4 - 102.2 °F [31[7]

. _ 89-91°C/192.2-195.8 °F

Boiling Point [3]
(@ 1 mmHg)

Flash Point >110°C/> 230 °F [31[7]

CAS Number 49609-84-9 [11317]

Operational and Disposal Plans
Experimental Protocol: Step-by-Step Handling

Procedure

e Preparation:

[e]

o

[¢]

[¢]

» Handling the Compound:

Ensure the chemical fume hood is operational and the sash is at the appropriate height.
Assemble all necessary equipment and reagents within the fume hood.
Don the complete required PPE ensemble (goggles, face shield, gloves, lab coat).

Keep a container of dry sand or other appropriate absorbent material nearby for spills.[7]

o Keep the container of 2-Chloronicotinoyl chloride tightly sealed when not in use.[1]
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o Store under an inert atmosphere and protect from moisture, as it reacts violently with
water.[3][7]

o Avoid creating dust during transfer.[1]
o When handling, do not eat, drink, or smoke.[1]

o Warning: To avoid a violent reaction, always add this material to other reagents. NEVER
add water or other reagents to this material.[1]

e Post-Handling:
o Securely seal the primary container.

o Decontaminate any surfaces within the fume hood that may have come into contact with
the chemical.

o Remove PPE carefully, avoiding self-contamination.
o Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

o Launder contaminated clothing separately before reuse.[1]

Disposal Plan

» Waste Generation: All materials contaminated with 2-Chloronicotinoyl chloride are to be
considered hazardous waste.[7]

o Containerization: Place waste in a suitable, clearly labeled, and sealed container for
disposal.[1]

» Disposal Route: Dispose of contents and container to an approved hazardous waste
collection point in accordance with all local, regional, and national regulations.[7][9]

o Empty Containers: Empty containers should be decontaminated with a 5% aqueous sodium
hydroxide or soda ash solution, followed by water, before disposal.[1]

Emergency Procedures
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Immediate action is critical in the event of an exposure or spill.

Spill Response

» Evacuate: Alert personnel in the immediate area and evacuate if necessary.
Control: Ensure the area is well-ventilated. Remove all ignition sources.[1]

Contain: Do not use water on the spill.[3][7] Use dry, clean-up procedures. Cover the spill
with a dry absorbent material like sand.

Collect: Carefully sweep or shovel the contained material into a suitable, labeled container
for hazardous waste disposal. Avoid generating dust.[1][7]

Decontaminate: Clean the spill area thoroughly.

Report: Report the incident to the appropriate safety officer.

Personnel Exposure

o Eye Contact: Immediately hold eyelids apart and flush the eyes continuously with large
amounts of running water for at least 15 minutes.[1][7] Remove contact lenses if present and
easy to do. Continue rinsing. Seek immediate medical attention.[5][7]

Skin Contact: Immediately take off all contaminated clothing.[1] Wash the affected skin area
with plenty of water and soap for at least 15 minutes.[7] Seek immediate medical attention.

[5107]

Inhalation: Remove the person from the contaminated area to fresh air.[1][7] If the person is
not breathing, provide artificial respiration. If breathing is difficult, administer oxygen. Seek
immediate medical attention without delay.[1][7]

Ingestion: Rinse the mouth thoroughly with water. Do NOT induce vomiting.[1][7] Call a
physician or poison control center immediately.[3][7]
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Safe Handling Workflow for 2-Chloronicotinoyl Chloride
4

1. Preparation Phase

Verify Fume Hood
Operation

Don Full PPE
(Goggles, Face Shield, Gloves, Coat)

Prepare Spill Kit
(Dry Absorbent)

G J

/2. Handling Plllase (Inside Fume Hood)\

Transfer Chemical
(Avoid Dust)

Keep Container Sealed

When Not in Use

Perform Reaction
(No Water Contact)

G

(3. Post- -Handling & Cleanup

Securely Seal
Primary Container
A

Decontaminate l__
Work Surfaces
Y
Carefully Remove PPE I»

4 N
#4. Waste Management
\ 4
Collect Contaminated Solids
[Wash Hands Thoroughly & PPE into Waste Bag
- /

Place in Labeled
Hazardous Waste Container

Arrange for Pickup by
EH&S or Licensed Contractor

Click to download full resolution via product page

Caption: A workflow diagram for handling 2-Chloronicotinoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling 2-
Chloronicotinoyl chloride]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b127935#personal-protective-equipment-for-handling-
2-chloronicotinoyl-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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